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  3. [(5S,8R,9S,10S,13S,14S,17S)-10,13-dimethyl-3-oxo-2-(2,2,2-trifluoroacetyl)-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl] acetate
[(5S,8R,9S,10S,13S,14S,17S)-10,13-dimethyl-3-oxo-2-(2,2,2-trifluoroacetyl)-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl] acetate [(5S,8R,9S,10S,13S,14S,17S)-10,13-dimethyl-3-oxo-2-(2,2,2-trifluoroacetyl)-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl] acetate
Brand Name: Vulcanchem
CAS No.: 1880-36-0
VCID: VC21190295
InChI: InChI=1S/C23H31F3O4/c1-12(27)30-19-7-6-16-14-5-4-13-10-18(28)15(20(29)23(24,25)26)11-22(13,3)17(14)8-9-21(16,19)2/h13-17,19H,4-11H2,1-3H3/t13-,14-,15?,16-,17-,19-,21-,22-/m0/s1
SMILES: CC(=O)OC1CCC2C1(CCC3C2CCC4C3(CC(C(=O)C4)C(=O)C(F)(F)F)C)C
Molecular Formula: C23H31F3O4
Molecular Weight: 428.5 g/mol

[(5S,8R,9S,10S,13S,14S,17S)-10,13-dimethyl-3-oxo-2-(2,2,2-trifluoroacetyl)-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl] acetate

CAS No.: 1880-36-0

Cat. No.: VC21190295

Molecular Formula: C23H31F3O4

Molecular Weight: 428.5 g/mol

* For research use only. Not for human or veterinary use.

[(5S,8R,9S,10S,13S,14S,17S)-10,13-dimethyl-3-oxo-2-(2,2,2-trifluoroacetyl)-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl] acetate - 1880-36-0

Specification

CAS No. 1880-36-0
Molecular Formula C23H31F3O4
Molecular Weight 428.5 g/mol
IUPAC Name [(5S,8R,9S,10S,13S,14S,17S)-10,13-dimethyl-3-oxo-2-(2,2,2-trifluoroacetyl)-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl] acetate
Standard InChI InChI=1S/C23H31F3O4/c1-12(27)30-19-7-6-16-14-5-4-13-10-18(28)15(20(29)23(24,25)26)11-22(13,3)17(14)8-9-21(16,19)2/h13-17,19H,4-11H2,1-3H3/t13-,14-,15?,16-,17-,19-,21-,22-/m0/s1
Standard InChI Key DEMBSTKGTUKIOV-KTCKLSTMSA-N
Isomeric SMILES CC(=O)O[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@H]4[C@@]3(CC(C(=O)C4)C(=O)C(F)(F)F)C)C
SMILES CC(=O)OC1CCC2C1(CCC3C2CCC4C3(CC(C(=O)C4)C(=O)C(F)(F)F)C)C
Canonical SMILES CC(=O)OC1CCC2C1(CCC3C2CCC4C3(CC(C(=O)C4)C(=O)C(F)(F)F)C)C

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